Halopredone acetate

• CAS RN: 57781-14-3
• Molecular Formula: C25H29BrF2O7
• Molecular Weight: 559.4 g/mol
• IUPAC Name: [2-[(6R,8S,9R,10S,11S,13S,14S,17R)-17-acetyloxy-2-bromo-6,9-difluoro-11-hydroxy-10,13-dimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• InChI: InChI=1S/C25H29BrF2O7/c1-12(29)34-11-21(33)24(35-13(2)30)6-5-14-15-7-18(27)16-8-19(31)17(26)9-23(16,4)25(15,28)20(32)10-22(14,24)3/h8-9,14-15,18,20,32H,5-7,10-11H2,1-4H3/t14-,15-,18+,20-,22-,23-,24-,25-/m0/s1
• InChI Key: YCISZOVUHXIOFY-HKXOFBAYSA-N
• Isomeric SMILES: CC(=O)OCC(=O)[C@]1(CC[C@@H]2[C@@]1(C[C@@H]([C@]3([C@H]2C[C@H](C4=CC(=O)C(=C[C@@]43C)Br)F)F)O)C)OC(=O)C
• SMILES: CC(=O)OCC(=O)C1(CCC2C1(CC(C3(C2CC(C4=CC(=O)C(=CC43C)Br)F)F)O)C)OC(=O)C
• synonyms: halopredone acetate; halopredone acetate, (6alpha,11beta)-isomer; THS 201; THS-201; Topicon

Description

Halopredone acetate is an organic molecular entity.

Scientific Research Applications

Intra-articular Therapy in Rheumatoid Arthritis

Halopredone acetate has been evaluated for its efficacy in intra-articular therapy, particularly for patients with rheumatoid arthritis (RA) and osteoarthritis (OA). This corticosteroid is noted for its long-lasting effects and minimal general side effects when used for intraarticular injections. Approximately 90% of RA cases showed effectiveness, with about 45% of cases experiencing effects lasting longer than four weeks. OA patients also demonstrated improvements (Kaneko et al., 1983).

Subacute and Chronic Toxicity Studies

Extensive studies have been conducted on the subacute and chronic toxicity of halopredone acetate. These studies, primarily conducted in rats, aimed to understand the broader implications of its use. The findings from these studies are crucial for evaluating the safety profile of halopredone acetate when considered for various therapeutic applications (Takeuchi et al., 1985; Takeuchi et al., 1985).

Mutagenicity and Teratogenicity Assessment

Halopredone acetate has been evaluated for mutagenicity and teratogenicity. These assessments are vital in understanding the genetic and developmental safety of the drug, particularly in regards to its potential effects on cellular genetics and fetal development (Ohuchida et al., 1985; Imoto et al., 1985).

Comparative Studies with Other Corticosteroids

Halopredone acetate has been compared with other corticosteroids in clinical studies. These comparisons provide insights into its relative efficacy and safety profile, particularly in relation to other established treatments. For instance, its comparison with methylprednisolone acetate in rabbit knees provided valuable data on its effects on articular cartilage (Ishikawa et al., 1984).

Pharmacological and Antiinflammatory Evaluations

Pharmacological studies have been conducted to assess the antiinflammatory activity of halopredone acetate. These studies are essential in determining its potential as a therapeutic agent in treating inflammatory conditions (Bianchetti et al., 1977).